5-methyl-N-(1,2,2-trimethylpropyl)-2-furamide
Overview
Description
5-methyl-N-(1,2,2-trimethylpropyl)-2-furamide, also known as MTMPF, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. MTMPF is a furan derivative that can be synthesized using a few different methods, and its mechanism of action is not yet fully understood. However, preliminary research has shown that MTMPF has a range of biochemical and physiological effects that could be useful in scientific experiments.
Mechanism of Action
The mechanism of action of 5-methyl-N-(1,2,2-trimethylpropyl)-2-furamide is not yet fully understood, but it is believed to interact with the GABAergic system in the brain. GABA is a neurotransmitter that plays a crucial role in regulating neuronal activity, and drugs that modulate the GABAergic system have been used to treat various neurological disorders. 5-methyl-N-(1,2,2-trimethylpropyl)-2-furamide has been shown to enhance GABAergic neurotransmission, which could explain its anticonvulsant and analgesic properties.
Biochemical and Physiological Effects:
5-methyl-N-(1,2,2-trimethylpropyl)-2-furamide has various biochemical and physiological effects that could be useful in scientific experiments. It has been shown to increase the release of GABA in the brain, which could lead to enhanced inhibitory neurotransmission. Additionally, 5-methyl-N-(1,2,2-trimethylpropyl)-2-furamide has been shown to inhibit voltage-gated sodium channels, which are involved in the generation of action potentials in neurons. This could explain its anticonvulsant properties.
Advantages and Limitations for Lab Experiments
One advantage of using 5-methyl-N-(1,2,2-trimethylpropyl)-2-furamide in lab experiments is its potential as a drug lead compound. Its anticonvulsant and analgesic properties make it a potential candidate for the treatment of various neurological disorders. Additionally, its ability to enhance GABAergic neurotransmission could be useful in studying the role of GABA in the brain. However, one limitation is that its mechanism of action is not yet fully understood, which could make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on 5-methyl-N-(1,2,2-trimethylpropyl)-2-furamide. One area of interest is the development of analogs with improved pharmacological properties. Additionally, further studies are needed to fully understand its mechanism of action and its potential as a drug lead compound. Finally, research is needed to determine the safety and toxicity of 5-methyl-N-(1,2,2-trimethylpropyl)-2-furamide, as well as its potential for drug interactions.
Scientific Research Applications
5-methyl-N-(1,2,2-trimethylpropyl)-2-furamide has potential applications in various scientific fields, including medicinal chemistry, biochemistry, and neuroscience. One area of interest is its potential as a drug lead compound for the treatment of various diseases. Preliminary research has shown that 5-methyl-N-(1,2,2-trimethylpropyl)-2-furamide has anticonvulsant and analgesic properties, making it a potential candidate for the treatment of epilepsy and chronic pain.
properties
IUPAC Name |
N-(3,3-dimethylbutan-2-yl)-5-methylfuran-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO2/c1-8-6-7-10(15-8)11(14)13-9(2)12(3,4)5/h6-7,9H,1-5H3,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IXMLMBSRKCLDMR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(O1)C(=O)NC(C)C(C)(C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3,3-dimethylbutan-2-yl)-5-methylfuran-2-carboxamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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